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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for tert-butyl isocyanate. It is intended to
serve as a detailed resource for professionals in research, scientific, and drug development
fields, offering in-depth information on its hazard profile, supported by quantitative toxicological
data and summaries of experimental methodologies.

GHS Hazard Classification Summary

tert-Butyl isocyanate is a volatile, colorless liquid with a pungent odor.[1][2] Under the GHS, it
is classified as a hazardous substance with multiple hazard endpoints, reflecting its potential to
cause significant harm upon exposure. The primary hazards associated with tert-butyl
isocyanate include its flammability, acute toxicity via oral and inhalation routes, severe skin
and eye effects, and its potential to act as a skin and respiratory sensitizer.

The official GHS classification, including hazard classes and categories, is summarized below:

o Flammable Liquids: Category 2[1][3][4]
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o Acute Toxicity, Oral: Category 3[3][5]

o Acute Toxicity, Inhalation: Category 1 or 2[1][3][5]

o Skin Corrosion/Irritation: Category 1B or 1C[1][3][5]
o Serious Eye Damage/Eye Irritation: Category 1[3][5]
o Respiratory Sensitization: Category 1[1][4][5]

o Skin Sensitization: Category 1[1][3][4]

o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation[1][3]
[5]

The corresponding GHS pictograms, signal word, and hazard statements are as follows:

Pictogram Signal Word Hazard Statement

H225: Highly flammable liquid
and vapor.[6][7] H301/H302:
Toxic/Harmful if swallowed.[1]
[4][6][7] H330: Fatal if inhaled.
[1][4][5][6][7] H314: Causes

raalt text severe skin burns and eye
alt text damage.[1][4][5] H317: May
Danger cause an allergic skin reaction.
lraalt text [1][4] H318: Causes serious
Lalt text eye damage.[1][5] H334: May

cause allergy or asthma
symptoms or breathing
difficulties if inhaled.[1][4]
H335: May cause respiratory
irritation.[1][4][5]

Quantitative Toxicological Data
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The GHS classification of tert-butyl isocyanate is based on quantitative data derived from
toxicological studies. The following table summarizes the key acute toxicity values found in the

literature.
. . GHS
Endpoint Species Route Value Reference
Category

LD50 Rat Oral 185 mg/kg 3 [3]

LD50 Rat Oral 360 mg/kg 3 [3]
Inhalation 1.59 mg/L

LC50 Rat 1 [5]
(Vapor) (4h)
Inhalation 1695 mg/m3

LC50 Rat 2 [3]
(Vapor) (4h)

Note: The discrepancy in reported LC50 values may be due to different experimental conditions
or reporting standards. 1.59 mg/L is equivalent to 1590 mg/m3, placing both values within the
range for Category 1 or 2 for acute inhalation toxicity.

Experimental Protocols for Key Endpoints

The hazard classifications are determined through standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are detailed summaries of the methodologies for the key toxicological
endpoints for tert-butyl isocyanate.

Acute Oral Toxicity (OECD 401)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.

e Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals, with one dose per group. Observations of effects and
mortality are made.
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o Test Animals: Typically, rodent species such as rats are used. At least 5 animals of the same
sex are used for each dose level.

e Procedure:

o

Following a fasting period, the test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, clinical signs of toxicity, and behavioral changes for at
least 14 days.

[¢]

Body weight is recorded weekly.

[¢]

At the end of the observation period, all surviving animals are euthanized and subjected to
a gross necropsy.

o Data Analysis: The LD50 (the statistically derived single dose that can be expected to cause
death in 50% of the animals) is calculated. This value is then used to classify the substance
into one of the GHS categories for acute oral toxicity.[8]

Acute Inhalation Toxicity (OECD 403)

This guideline is used to assess the health hazards associated with a single, short-term
exposure to a substance via inhalation.

e Principle: Rodents are exposed to the test substance in a dynamic airflow inhalation
exposure system for a defined period (typically 4 hours).

e Test Animals: Commonly, rats are used.
e Procedure:

o Animals are placed in exposure chambers with a precisely controlled atmosphere
containing the test article as a gas, vapor, or aerosol.

o The exposure duration is typically 4 hours.

o Following exposure, animals are observed for mortality, clinical signs of toxicity, respiratory
distress, and changes in body weight for a 14-day period.

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o A comprehensive necropsy is performed on all animals at the end of the study.

o Data Analysis: The LC50 (the concentration in air that is expected to cause death in 50% of
exposed animals) is determined. This value is used for GHS classification.[9][10][11]

Skin Corrosion/irritation (OECD 404)

This in vivo test determines the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) skin damage.

o Principle: The test substance is applied in a single dose to the skin of an experimental
animal.

o Test Animals: The albino rabbit is the preferred species.
e Procedure:
o Asmall area of the animal's fur is clipped.

o Adose of 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small area of
skin (approximately 6 cm?).

o The treated area is covered with a gauze patch for a 4-hour exposure period.

o After patch removal, the skin is observed for erythema (redness) and edema (swelling) at
60 minutes, and then at 24, 48, and 72 hours.

o Observations may continue for up to 14 days to assess the reversibility of the effects.

o Data Analysis: Skin reactions are scored based on a standardized grading system. The
mean scores for erythema and edema are used to classify the substance. Corrosive
reactions are characterized by irreversible tissue damage such as ulcers, bleeding, and
scars.[7][12]

In vitro alternatives to this test, such as the Reconstructed Human Epidermis (RhE) Test
Method (OECD 431 and 439), are now preferred to reduce animal testing.[1][4][5][13][14][15]

Serious Eye Damage/Eye Irritation (OECD 405)
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This in vivo test evaluates the potential of a substance to produce irritation or damage to the
eye.

e Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an experimental animal.

» Test Animals: Albino rabbits are typically used.
e Procedure:

o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye. The other eye remains untreated and serves as a control.

o The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

o The observation period can be extended up to 21 days to assess the reversibility of any
observed effects.

o Data Analysis: Ocular lesions are scored using a standardized system. The scores, along
with the nature and reversibility of the lesions, determine the classification. Severe,
irreversible effects lead to a "Category 1" classification.[3][6][16][17]

In vitro alternatives, such as the Bovine Corneal Opacity and Permability (BCOP) test (OECD
437), are available to identify severe irritants and reduce animal use.[18][19][20]

Skin Sensitization (OECD 406 or OECD 429)

These tests determine the potential of a substance to induce an allergic skin reaction.

e Principle: The test involves an induction phase, where the immune system is exposed to the
substance, followed by a challenge phase to elicit a hypersensitivity reaction.

e Test Methods:

o Guinea Pig Maximization Test (GPMT) (OECD 406): This method uses an adjuvant to
enhance the immune response. It involves intradermal injections and topical applications
for induction, followed by a topical challenge.[21][22][23][24]

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-437-bovine-corneal-opacity-and-permeability-test-method-for-identifying-ocular-corrosives-and-severe-irritants_9789264076303-en.html
https://iivs.org/assays/ocular/bcop/
https://www.jrfglobal.com/blog/Bovine-Corneal-Opacity-and-Permeability-Test.aspx
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.oecd.org/en/publications/2022/06/test-no-406-skin-sensitisation_g1gh292d.html
https://www.slideshare.net/slideshow/skin-sensitization-test-oecd-406/248339980
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Local Lymph Node Assay (LLNA) (OECD 429): This is the preferred method. It is based on
the principle that sensitizers induce lymphocyte proliferation in the lymph nodes draining
the site of application. Mice are treated with the test substance on the ear for three
consecutive days. The proliferation of lymphocytes in the draining auricular lymph nodes is
then measured.[25][26][27]

o Data Analysis: In the GPMT, the incidence of skin reactions in the test group is compared to
a control group. In the LLNA, a Stimulation Index (SI) is calculated. An Sl of 3 or greater is

considered a positive response, indicating the substance is a skin sensitizer.

GHS Classification Workflow

The process of classifying a chemical according to GHS is a systematic evaluation of available
data. The following diagram illustrates the logical workflow for this process.
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Caption: Logical workflow for GHS hazard classification.

Conclusion

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b108083/docs?utm_src=pdf-body-img#ghs-hazard-classification-of-tert-butyl-isocyanate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl isocyanate is a chemical with a significant hazard profile that necessitates careful
handling and the use of appropriate personal protective equipment. Its classification as a highly
flammable liquid, acutely toxic by oral and inhalation routes, corrosive to skin and eyes, and a
skin and respiratory sensitizer underscores the importance of adhering to all safety precautions
outlined in its Safety Data Sheet (SDS). This guide provides the foundational technical
information for professionals to understand the basis of its GHS classification and to implement
appropriate risk management measures in the laboratory and during drug development
processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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